Cas no 1396882-46-4 (N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide)

• Product Name: N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide
• CAS No: 1396882-46-4
• MF: C₁₇H₁₆N₂OS₂
• MW: 328.451741218567
• CID: 6189261
• PubChem ID: 71781278
• Update Time: 2025-06-29

N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide
• 1396882-46-4
• AKOS024522435
• N-(pyridin-3-ylmethyl)-N-(2-thiophen-2-ylethyl)thiophene-3-carboxamide
• N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-3-carboxamide
• N-[(pyridin-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]thiophene-3-carboxamide
• F5854-1725

• Inchi： 1S/C17H16N2OS2/c20-17(15-6-10-21-13-15)19(8-5-16-4-2-9-22-16)12-14-3-1-7-18-11-14/h1-4,6-7,9-11,13H,5,8,12H2
• InChI Key： NZSASVBQKNVXHQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN(C(C1=CSC=C1)=O)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 328.07040549g/mol
• Monoisotopic Mass: 328.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide

N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide: A Comprehensive Overview

The compound N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide, with the CAS number 1396882-46-4, represents a unique and complex organic molecule that has garnered attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its intricate structure, which incorporates both pyridine and thiophene moieties, making it a subject of interest for researchers exploring novel chemical entities with potential bioactive properties.

Recent studies have highlighted the potential of this compound as a candidate for drug development. Its structure, featuring a carboxamide group attached to a thiophene ring, suggests possible interactions with biological targets such as enzymes or receptors. The presence of the pyridine ring further enhances its versatility, as pyridine derivatives are known for their ability to participate in hydrogen bonding and π–π interactions, which are crucial for bioavailability and target binding.

One of the most promising aspects of N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide is its potential application in the development of novel therapeutic agents. Researchers have explored its ability to modulate cellular pathways involved in inflammation, neurodegenerative diseases, and cancer. For instance, studies have demonstrated that this compound exhibits anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could serve as a lead compound for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The thiophene moiety is known for its conjugated π-system, which contributes to the molecule's ability to conduct electricity. This property makes it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in materials science have further explored the integration of this compound into flexible electronics, where its stability and conductivity could offer significant advantages over traditional materials.

The synthesis of N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylthiophene-3-carboxamide involves a multi-step process that combines principles from both organic synthesis and catalysis. Researchers have employed various strategies, including coupling reactions and amide bond formation, to achieve high yields and purity. The use of transition metal catalysts has been particularly effective in facilitating these reactions, enabling the construction of the molecule's complex architecture with precision.

Another area of interest lies in the compound's environmental impact. As concerns about sustainability grow, there is increasing demand for eco-friendly chemical processes. Studies have shown that this compound can be synthesized using green chemistry principles, such as solvent-free conditions and recyclable catalysts. These approaches not only reduce waste but also minimize the environmental footprint associated with its production.

In conclusion, N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yL)ethylthiophene - 3 - carboxamide stands at the intersection of chemistry, biology, and materials science. Its unique structure endows it with versatile properties that make it a valuable candidate for drug discovery and advanced materials development. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a significant role in shaping future innovations across multiple disciplines.